Cas no 2300173-08-2 (3-fluoro-5-methoxybenzene-1-sulfonyl fluoride)

• Product Name: 3-fluoro-5-methoxybenzene-1-sulfonyl fluoride
• CAS No: 2300173-08-2
• MF: C₇H₆F₂O₃S
• MW: 208.182548046112
• CID: 6126990
• PubChem ID: 165682669
• Update Time: 2025-10-31

3-fluoro-5-methoxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-methoxybenzene-1-sulfonyl fluoride
• EN300-1583354
• 2300173-08-2

• Inchi： 1S/C7H6F2O3S/c1-12-6-2-5(8)3-7(4-6)13(9,10)11/h2-4H,1H3
• InChI Key： DWXPDHLYMJCFTF-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1)OC)F)(=O)(=O)F

Computed Properties

• Exact Mass: 208.00057155g/mol
• Monoisotopic Mass: 208.00057155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-fluoro-5-methoxybenzene-1-sulfonyl fluoride

Professional Introduction to 3-Fluoro-5-Methoxybenzene-1-Sulfonyl Fluoride (CAS No: 2300173-08-2)

3-Fluoro-5-methoxybenzene-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by its CAS number 2300173-08-2, is a derivative of benzenesulffonyl fluoride, featuring both fluoro and methoxy substituents, which contribute to its reactivity and potential applications in synthetic chemistry and drug development.

The significance of this compound lies in its utility as an intermediate in the synthesis of various pharmacologically active molecules. The presence of a sulfonyl fluoride group makes it a valuable building block for the preparation of sulfonamides, which are known for their wide range of biological activities. These activities include antimicrobial, anti-inflammatory, and antiviral properties, making them attractive targets for medicinal chemists.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and bioavailability. The fluoro group in 3-fluoro-5-methoxybenzene-1-sulfonyl fluoride plays a crucial role in modulating these properties. For instance, fluorine atoms can influence the electronic distribution of the molecule, leading to improved binding affinity to biological targets. This feature is particularly important in the design of drugs that require precise interaction with specific receptors or enzymes.

The methoxy group in the compound also contributes to its chemical behavior and potential applications. Methoxy-substituted aromatic compounds are often used in medicinal chemistry due to their ability to enhance solubility and metabolic stability. Additionally, the methoxy group can serve as a handle for further functionalization, allowing chemists to tailor the properties of the molecule for specific applications.

Recent studies have highlighted the importance of sulfonyl fluoride derivatives in drug discovery. These compounds have been shown to exhibit potent activity against various diseases, including cancer and infectious diseases. The sulfonyl fluoride group can be readily converted into other functional groups, such as sulfonamides or sulfones, which are known to have therapeutic benefits. For example, sulfonamides are widely used in antibiotics and anti-inflammatory drugs.

The synthesis of 3-fluoro-5-methoxybenzene-1-sulfonyl fluoride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include sulfonylation followed by fluorination and methylation. Advanced techniques such as transition metal catalysis have been employed to improve the efficiency of these reactions. The use of palladium or copper catalysts can facilitate selective sulfonylation and fluorination, leading to better yields and fewer byproducts.

In addition to its pharmaceutical applications, this compound has potential uses in materials science. Fluorinated aromatic compounds are often employed in the development of advanced materials due to their stability and unique electronic properties. For instance, they can be used in organic electronics or as precursors for liquid crystals.

The growing body of research on fluorinated compounds underscores their importance in modern chemistry. The development of new synthetic methods and the exploration of novel applications continue to drive innovation in this field. 3-Fluoro-5-methoxybenzene-1-sulfonyl fluoride stands out as a versatile intermediate that holds promise for both academic research and industrial applications.

In conclusion, 3-fluoro-5-methoxybenzene-1-sulfonyl fluoride (CAS No: 2300173-08-2) is a valuable compound with significant potential in pharmaceutical synthesis and materials science. Its unique structural features make it an attractive candidate for further research and development. As our understanding of fluorinated compounds continues to evolve, so too will their applications across various scientific disciplines.